3-(pyrrolidin-1-ium-1-ylmethyl)-1H-indole-5-carboxylate
Description
3-(pyrrolidin-1-ium-1-ylmethyl)-1H-indole-5-carboxylate is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 3-(pyrrolidin-1-ium-1-ylmethyl)-1H-indole-5-carboxylate involves the reaction of pyrrolidine with 1H-indole-5-carboxylic acid followed by esterification with methanol and subsequent quaternization with methyl iodide.
Starting Materials
Pyrrolidine, 1H-indole-5-carboxylic acid, Methanol, Methyl iodide
Reaction
Step 1: Pyrrolidine is reacted with 1H-indole-5-carboxylic acid in the presence of a coupling agent such as EDCI or DCC to form 3-(pyrrolidin-1-yl)-1H-indole-5-carboxylic acid., Step 2: The carboxylic acid group is then esterified with methanol in the presence of a catalyst such as DMAP or pyridine to form 3-(pyrrolidin-1-yl)-1H-indole-5-carboxylate., Step 3: The resulting ester is then quaternized with methyl iodide in the presence of a base such as potassium carbonate or sodium hydroxide to form 3-(pyrrolidin-1-ium-1-ylmethyl)-1H-indole-5-carboxylate.
properties
IUPAC Name |
3-(pyrrolidin-1-ium-1-ylmethyl)-1H-indole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2/c17-14(18)10-3-4-13-12(7-10)11(8-15-13)9-16-5-1-2-6-16/h3-4,7-8,15H,1-2,5-6,9H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXYZCSJJBICKQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC[NH+](C1)CC2=CNC3=C2C=C(C=C3)C(=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(pyrrolidin-1-ium-1-ylmethyl)-1H-indole-5-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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